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Compound Focus: Foramsulfuron

CAS No.: 173159-57-4

Cat. No.: S638527

Foramsulfuron Overview and Properties

Foramsulfuron is a selective, post-emergence herbicide from the sulfonylurea chemical family. It is
primarily used for controlling grass and broadleaf weeds in corn and turf settings [1] [2]. Its action is

systemic, meaning it is absorbed by foliage and roots and translocated throughout the plant [1].

The herbicidal activity stems from the inhibition of the enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS) [1] [2]. This enzyme is critical for the biosynthesis of the branched-
chain amino acids valine, leucine, and isoleucine. Inhibition of ALS halts cell division and plant growth,

leading to plant death [1].

The following table summarizes the key physicochemical properties of foramsulfuron.

Property Value |/ Description
Chemical Family Sulfonylurea [1]
IUPAC Name 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-(dimethylcarbamoyl)-5-

formamidophenylsulfonyljurea [2]

CAS RN 173159-57-4 [2]
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Property

Molecular Formula

Mode of Action

Molecular Mass

Solubility in Water (at 20 °C,
PH 7)

Octanol-Water Partition
Coefficient (log P)

Value / Description

C17H20N60O7S [2]

Acetolactate synthase (ALS) inhibitor (HRAC Group 2) [1] [2]

452.44 g/mol [2]

3293 mg/l (High) [2]

-0.78 (Low) [2]

Application Guidelines and Efficacy

Foramsulfuron is marketed under various trade names, including Option, Equip, and Revolver [1] [2]. It is

commonly formulated as oil-dispersion (OD) liquids or wettable granules (WG) [1] [3].

The table below outlines standard application protocols. Always consult the local product label prior to

application, as directions and approved uses may vary by region.

Parameter Application Specification

Target Crops Field corn (Eastern Canada, Manitoba), lowbush blueberries (Eastern Canada), turf

(golf courses, lawns, athletic fields) [4] [2] [3]

Application Post-emergence, foliar application [1]
Type

Application In corn, from 1- to 8-leaf stage [3]
Timing

| Weeds Controlled | Grasses: Large crabgrass, fall panicum, green foxtail [3]. Broadleaves: Common

chickweed [3]. Also effective on Lolium perenne, Poa annua, Eleusine indica [2]. | | Use in Canada |
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Registered products include Option 2.25 OD Liquid Herbicide and Tribute Solo 32 DF Herbicide (a

mixture of foramsulfuron and iodosulfuron) [4]. |

Adjuvant Selection and Tank-Mixing Protocols

Herbicide performance is highly dependent on the adjuvant system. Research indicates that methylated seed
oils (MSQO) are the most effective adjuvants for foramsulfuron, significantly outperforming non-ionic

surfactants (NIS) and crop oil concentrates (COC) on key weeds like Setaria faberi and Abutilon theophrasti

[5].

Key Experimental Protocol: Adjuvant Efficacy

This methodology is adapted from greenhouse and field experiments designed to quantify adjuvant effects

[5].

e Herbicide Application: Foramsulfuron was applied at a typical field rate of 37 g a.i./ha.
e Adjuvant Treatments:
o Non-ionic surfactant (NIS) at 0.25% v/v.
o Crop oil concentrate (COC) at 1.0% v/v.
o Methylated seed oil (MSO) at 1.0% v/v.
o Each adjuvant was tested both with and without a nitrogen fertilizer source (28% UAN at 2.5%
v/v or ammonium sulfate).
e Assessment: Weed control was evaluated visually, and dry weight reduction of weeds was measured
to determine the GRso (the dose required for 80% growth reduction).

Results Summary: The addition of 28% UAN to MSO provided the greatest enhancement of
foramsulfuron activity. The use of ammonium sulfate (AMS) as a nitrogen source was also effective and

can be used to overcome potential antagonism from cations in hard spray water [5].

Regulatory and Safety Considerations

Health Canada's Pest Management Regulatory Agency (PMRA) completed a re-evaluation of
foramsulfuron in February 2025 and has confirmed its continued registration with updated risk mitigation

measures [4].
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Key required label amendments include:

¢ Personal Protective Equipment (PPE): Updates to meet current standards for mixers, loaders, and
applicators [4].

¢ Restricted-Entry Interval (REI): A standard REI of 12 hours is required for workers entering treated
areas [4].

¢ Environmental Precautions: Updated spray buffer zones to protect aquatic habitats and non-target
plants, alongside precautionary statements regarding toxicity to aquatic organisms [4].

Foramsulfuron is characterized by low acute oral and dermal toxicity. It is not genotoxic, carcinogenic,
neurotoxic, or a developmental/reproductive toxicant. It also presents low toxicity to mammals, birds,

earthworms, and bees [4].

Molecular Mechanism of Action

Foramsulfuron specifically inhibits the acetolactate synthase (ALS) enzyme. The following diagram

illustrates this biochemical pathway and the site of inhibition.
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As the diagram shows, foramsulfuron binds to the ALS enzyme, blocking the first common step in the
synthesis of branched-chain amino acids. This disruption in protein synthesis ultimately leads to the

cessation of cell division and plant death [1].

Research and Development Perspectives

¢ Resistance Management: Weeds like Setaria faberi have developed resistance to foramsulfuron
[2]. Integrating foramsulfuron with herbicides having different modes of action is crucial for
sustainable resistance management.

e Advanced Formulations: Future research is exploring controlled-release formulations (CRFs)
using biodegradable polymers (e.g., PLA, PCL) or clay minerals to enhance efficacy and reduce
environmental impact [6]. These systems aim to maintain optimal herbicide concentration over time,
potentially lowering application rates and minimizing off-target movement.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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